Cas no 301858-69-5 (5-(4-methylphenyl)-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5-(4-methylphenyl)-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 301858-69-5
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 3105429
• PubChem ID: 700920
• Update Time: 2025-04-21

5-(4-methylphenyl)-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-2-mercapto-5-p-tolyl-3H-thieno[2,3-d]pyrimidin-4-one
• 5-(4-methylphenyl)-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• AKOS000273702
• MFCD03964673
• Oprea1_639614
• 301858-69-5
• CBMicro_027085
• 5-(4-methylphenyl)-3-prop-2-enyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• EN300-04142
• Z55665381
• BIM-0026907.P001
• 5-(4-methylphenyl)-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 3-Allyl-2-mercapto-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one
• AKOS000266949

• Inchi： 1S/C16H14N2OS2/c1-3-8-18-15(19)13-12(9-21-14(13)17-16(18)20)11-6-4-10(2)5-7-11/h3-7,9H,1,8H2,2H3,(H,17,20)
• InChI Key： GQYVIKWQWHCEKG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)C2C(N(CC=C)C(NC1=2)=S)=O

Computed Properties

• Exact Mass: 314.05475542Da
• Monoisotopic Mass: 314.05475542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines